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Compound of Interest

Compound Name: Retene

Cat. No.: B1680549 Get Quote

For the safe and compliant disposal of Retene (1-methyl-7-isopropyl phenanthrene), a

polycyclic aromatic hydrocarbon (PAH), laboratory professionals must adhere to established

hazardous waste protocols. This guide provides essential procedural information to manage

Retene waste, minimizing environmental impact and ensuring workplace safety.

Retene, a solid substance characterized as a skin and respiratory irritant, requires careful

handling during disposal to prevent exposure and environmental contamination.[1] As with all

laboratory chemicals, disposal procedures should be conducted in accordance with your

institution's Environmental Health and Safety (EHS) guidelines and local regulations.

Key Properties for Handling and Disposal
A summary of Retene's relevant properties is provided below to inform safe handling and

disposal decisions.
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Property Value Citation

Chemical Formula C₁₈H₁₈ [2]

Physical State Solid (beige flakes or plates) [3][4]

Melting Point 95-98.5 °C [2]

Boiling Point 390 °C

Solubility in Water Insoluble

Primary Hazards Skin and respiratory irritant

Step-by-Step Disposal Procedures
The following protocols outline the recommended steps for the proper disposal of Retene
waste in a laboratory setting. These procedures are based on standard practices for managing

solid and liquid chemical waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid Retene waste, including contaminated personal protective equipment

(PPE) such as gloves and weighing papers, in a designated, leak-proof, and sealable

container.

This container must be clearly labeled as "Hazardous Waste: Retene" and include the full

chemical name (1-methyl-7-isopropyl phenanthrene).

Liquid Waste:

Solutions containing Retene should be collected in a separate, shatter-proof container that

is compatible with the solvent used.

Label the container with "Hazardous Waste," the full chemical name "Retene," the solvent,

and the estimated concentration.

Never dispose of Retene solutions down the drain.
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Contaminated Sharps:

Any sharps, such as needles or broken glassware contaminated with Retene, must be

placed in a designated, puncture-resistant sharps container.

2. Spill Management:

In the event of a small spill of solid Retene, the following steps should be taken:

Remove all sources of ignition.

Dampen the spilled material with a suitable solvent like acetone to prevent the generation of

dust.

Carefully transfer the dampened material to a designated hazardous waste container.

Use absorbent paper dampened with the solvent to clean the spill area.

Seal all contaminated materials, including cleaning supplies and any contaminated clothing,

in a vapor-tight plastic bag for disposal as hazardous waste.

Wash the contaminated surface with a soap and water solution.

3. Storage of Waste:

Store all Retene waste containers in a designated and secure hazardous waste

accumulation area.

This area should be well-ventilated, and the waste should be stored away from incompatible

materials, such as strong oxidizing agents.

4. Arranging for Disposal:

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the EHS office. This may involve completing an online form or direct contact.
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This document provides procedural guidance for disposal and does not cite specific

experimental protocols that would require detailed methodologies.

Retene Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Retene waste in

a laboratory.

Waste Generation

Collection and Labeling

Temporary Storage Final Disposal
Retene Waste Generated

(Solid, Liquid, or Contaminated PPE) Segregate Waste by Type

Solid Waste Container
(Labeled 'Hazardous Waste: Retene')Solid

Liquid Waste Container
(Labeled with contents and 'Hazardous Waste')

Liquid

Store in Designated
Hazardous Waste Accumulation Area Request EHS Pickup Disposed by EHS

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Retene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Retene: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680549#retene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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